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Compound of Interest

Compound Name: Sudan II

Cat. No.: B7823213 Get Quote

Application Notes and Protocols for Sudan II in
Biological Research
For Researchers, Scientists, and Drug Development Professionals

Introduction to Sudan II as a Staining Agent
Sudan II (C.I. 12140) is a fat-soluble azo dye, also known as a lysochrome, utilized in

biological research for the visualization of intracellular and extracellular lipids.[1][2] Its principle

of staining is based on its higher solubility in lipids than in the solvent in which it is dissolved.

This differential solubility causes the dye to selectively partition into and accumulate in lipid-rich

structures, rendering them visible under light microscopy.[3] Sudan II imparts an orange to red

color to the lipids it stains.[2]

This staining technique is particularly valuable for the histological and cytological

demonstration of a wide range of hydrophobic compounds, including:

Triglycerides: The primary form of stored fat in cells.[1]

Lipoproteins: Complex particles that transport lipids in the blood.

Other neutral lipids: Including sterols and fatty acids.
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Due to its utility in lipid visualization, Sudan II is a valuable tool in various research areas,

including the study of metabolic diseases, atherosclerosis, and cellular lipid metabolism.

Chemical and Physical Properties of Sudan Dyes
A comparative overview of the key chemical and physical properties of Sudan II and other

commonly used Sudan dyes is presented below. This information is crucial for understanding

the staining characteristics and for the preparation of appropriate staining solutions.

Property Sudan II Sudan III Sudan IV Sudan Black B

C.I. Number 12140 26100 26105 26150

Molecular

Formula
C₁₈H₁₆N₂O C₂₂H₁₆N₄O C₂₄H₂₀N₄O C₂₉H₂₄N₆

Molecular Weight 276.34 g/mol 352.39 g/mol 380.45 g/mol 456.54 g/mol

Appearance Red powder
Reddish-brown

powder

Dark brown to

black powder

Dark brown to

black powder

Melting Point 156-158 °C
199 °C

(decomposes)

199 °C

(decomposes)
120-124 °C

Absorption Max

(λmax)
493 (420) nm 507 (355) nm 520 (357) nm 596-605 nm

Color of Stained

Lipids
Orange-Red Red Scarlet-Red Blue-Black

Principle of Lysochrome Staining
The mechanism of action for Sudan II and other lysochrome dyes is a physical process of

dissolution rather than a chemical reaction with cellular components. The dye, dissolved in a

solvent (typically an alcohol or a mixture of alcohol and acetone), is applied to the tissue or cell

sample. The dye molecules then move from the solvent into the intracellular lipid droplets

where they are more soluble. This results in the selective coloration of the lipid structures.
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Principle of Lysochrome Staining

Staining Solution

Cellular Environment

Sudan II Molecules

Solvent (e.g., 70% Ethanol) Lipid Droplet (Hydrophobic)

Cytoplasm (Aqueous) Stained Lipid Droplet (Orange-Red)

Accumulation of Dye

Sudan II in Solvent

Partitioning based on
higher solubility in lipids
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General Workflow for Sudan II Staining

Sample Preparation
(Cell Culture or Tissue Sectioning)

Wash with PBS

Fixation
(e.g., 4% PFA)

Wash with PBS/Water

Staining with Sudan II Solution

Differentiation
(e.g., 70% Ethanol)

Wash with Water

Counterstaining (Optional)
(e.g., Hematoxylin/DAPI)

Mounting
(Aqueous Medium)

Microscopic Visualization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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